![molecular formula C12H17ClN2 B6188623 3-{[(2-methylpropyl)amino]methyl}benzonitrile hydrochloride CAS No. 2639457-77-3](/img/no-structure.png)
3-{[(2-methylpropyl)amino]methyl}benzonitrile hydrochloride
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Physical And Chemical Properties Analysis
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| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-{[(2-methylpropyl)amino]methyl}benzonitrile hydrochloride involves the reaction of 3-chlorobenzonitrile with 2-methylpropylamine followed by reduction of the resulting imine intermediate with sodium borohydride and subsequent quaternization with hydrochloric acid.", "Starting Materials": [ "3-chlorobenzonitrile", "2-methylpropylamine", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-chlorobenzonitrile is reacted with 2-methylpropylamine in the presence of a suitable solvent and a catalyst to form the imine intermediate.", "Step 2: The imine intermediate is reduced with sodium borohydride to form the amine intermediate.", "Step 3: The amine intermediate is quaternized with hydrochloric acid to form the final product, 3-{[(2-methylpropyl)amino]methyl}benzonitrile hydrochloride." ] } | |
CAS RN |
2639457-77-3 |
Molecular Formula |
C12H17ClN2 |
Molecular Weight |
224.7 |
Purity |
95 |
Origin of Product |
United States |
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